Cas no 192948-09-7 (1,2,3-Benzothiadiazole-5-carboxylic acid)

• Product Name: 1,2,3-Benzothiadiazole-5-carboxylic acid
• CAS No: 192948-09-7
• MF: C₇H₄N₂O₂S
• MW: 180.183859825134
• MDL: MFCD01570552
• CID: 116276
• PubChem ID: 2735458
• Update Time: 2025-04-18

1,2,3-Benzothiadiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Benzo[d][1,2,3]thiadiazole-5-carboxylic acid
• 1,2,3-Benzothiadiazole-5-carboxylic acid
• BENZO-1,2,3-THIADIAZOLE-5-CARBOXYLIC ACID
• benzo[d]1,2,3-thiadiazole-5-carboxylic acid
• 1,2,3-Benzothiazole-5-carboxylic acid
• 5-Carboxy-1,2,3-benzothiadiazole, Benzo[d][1,2,3]thiadiazole-5-carboxylic acid
• 1,2,3-Benzothiadiazole-5-carboxylicacid
• HMS548L13
• 1,2,3-benzothiadiazole-5-carboxylic acid, AldrichCPR
• DTXSID60370736
• SDCCGMLS-0065948.P001
• CDS1_000255
• DivK1c_001295
• benzo[1,2,3]thiadiazole-5-carboxylic acid
• MFCD01570552
• Maybridge1_002543
• AKOS022178918
• OUIALVLMUYKKKS-UHFFFAOYSA-N
• 192948-09-7
• SCHEMBL593649
• CS-0211794
• FT-0606215
• EN300-1723285
• PS-5910
• Benzo[d][1,2,3]thiadiazole-5-carboxylicacid
• G29551

• MDL： MFCD01570552
• Inchi： 1S/C7H4N2O2S/c10-7(11)4-1-2-6-5(3-4)8-9-12-6/h1-3H,(H,10,11)
• InChI Key： OUIALVLMUYKKKS-UHFFFAOYSA-N
• SMILES： S1C2C=CC(C(=O)O)=CC=2N=N1

Computed Properties

• Exact Mass: 179.99900
• Monoisotopic Mass: 179.999
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.3A^2
• XLogP3: 1.4

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Melting Point: 221-225°C
• Boiling Point: 385.2±34.0 °C at 760 mmHg
• Flash Point: 186.8±25.7 °C
• Refractive Index: 1.749
• PSA: 91.32000
• LogP: 1.38950
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

1,2,3-Benzothiadiazole-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Safety Term：S24/25
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiadiazoles